Cas no 923134-44-5 (2-(6-chloro-4-oxo-3,4-dihydroquinazolin-3-yl)-N-(1-cyanocyclopentyl)acetamide)

• Product Name: 2-(6-chloro-4-oxo-3,4-dihydroquinazolin-3-yl)-N-(1-cyanocyclopentyl)acetamide
• CAS No: 923134-44-5
• MF: C₁₆H₁₅ClN₄O₂
• MW: 330.76890206337
• CID: 6130014
• PubChem ID: 7587581
• Update Time: 2025-06-15

2-(6-chloro-4-oxo-3,4-dihydroquinazolin-3-yl)-N-(1-cyanocyclopentyl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26688131
• 2-(6-chloro-4-oxo-3,4-dihydroquinazolin-3-yl)-N-(1-cyanocyclopentyl)acetamide
• CHEMBL4951828
• Z51438472
• AKOS000988071
• 923134-44-5

• Inchi： 1S/C16H15ClN4O2/c17-11-3-4-13-12(7-11)15(23)21(10-19-13)8-14(22)20-16(9-18)5-1-2-6-16/h3-4,7,10H,1-2,5-6,8H2,(H,20,22)
• InChI Key： AOSIJXWRYASDLP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(N(C=N2)CC(NC1(C#N)CCCC1)=O)=O

Computed Properties

• Exact Mass: 330.0883534g/mol
• Monoisotopic Mass: 330.0883534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 85.6Ų

Additional information on 2-(6-chloro-4-oxo-3,4-dihydroquinazolin-3-yl)-N-(1-cyanocyclopentyl)acetamide

Introduction to 2-(6-chloro-4-oxo-3,4-dihydroquinazolin-3-yl)-N-(1-cyanocyclopentyl)acetamide (CAS No. 923134-44-5)

2-(6-chloro-4-oxo-3,4-dihydroquinazolin-3-yl)-N-(1-cyanocyclopentyl)acetamide, also known by its CAS number 923134-44-5, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The unique structural features of this compound, particularly the presence of a chloro-substituted quinazolinone ring and a cyanocyclopentyl moiety, contribute to its pharmacological profile and make it a promising candidate for further research and development.

The quinazolinone scaffold is a well-established core structure in drug discovery, with numerous derivatives showing potent biological activities. The chloro substitution on the quinazolinone ring can enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors for drug efficacy and safety. The cyanocyclopentyl group, on the other hand, introduces additional steric and electronic effects that can modulate the compound's interactions with biological targets. These structural elements collectively contribute to the compound's potential as a lead molecule in various therapeutic areas.

Recent studies have highlighted the antitumor properties of 2-(6-chloro-4-oxo-3,4-dihydroquinazolin-3-yl)-N-(1-cyanocyclopentyl)acetamide. In vitro assays have demonstrated its ability to inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the modulation of key signaling pathways involved in cell cycle regulation and apoptosis. For instance, this compound has been shown to induce G2/M phase arrest and promote apoptosis in cancer cells by targeting specific kinases such as Aurora A and B.

Beyond its antitumor activity, 2-(6-chloro-4-oxo-3,4-dihydroquinazolin-3-yl)-N-(1-cyanocyclopentyl)acetamide has also shown promise in anti-inflammatory research. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have indicated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This dual action—antitumor and anti-inflammatory—makes it an attractive candidate for further investigation in combination therapies.

The pharmacokinetic properties of 2-(6-chloro-4-oxo-3,4-dihydroquinazolin-3-yl)-N-(1-cyanocyclopentyl)acetamide have also been evaluated in preclinical models. Studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life, which are essential for effective drug delivery. Additionally, its low toxicity profile in animal models suggests that it may be safe for clinical use. These findings support the potential of this compound as a lead molecule for drug development.

In conclusion, 2-(6-chloro-4-oxo-3,4-dihydroquinazolin-3-yl)-N-(1-cyanocyclopentyl)acetamide (CAS No. 923134-44-5) is a promising compound with a diverse range of biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies aim to elucidate its full therapeutic potential and optimize its use in clinical settings.